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Compound of Interest

Compound Name: 1,3,6-Trioxocane
CAS No.: 1779-19-7
Cat. No.: B167397

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 1,3,6-trioxocane, a heterocyclic organic
compound with increasing relevance in synthetic and polymer chemistry. We will delve into its
chemical identity, physical and chemical properties, synthesis, and current applications, offering
insights for its use in research and development.

Chemical Identity: Nomenclature and Structure

The nomenclature of a chemical compound is fundamental to its identification and study. 1,3,6-
Trioxocane is a cyclic ether, and its name is derived following the International Union of Pure
and Applied Chemistry (IUPAC) guidelines.

IUPAC Name: 1,3,6-trioxocane[1][2][3]
The name systematically describes its structure:
¢ "ocane": Indicates an eight-membered saturated ring.

e "triox-": Specifies the presence of three oxygen atoms.
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e "1,3,6-": Locates the oxygen atoms at the 1st, 3rd, and 6th positions of the ring.
Synonyms:

In addition to its formal IUPAC name, 1,3,6-trioxocane is known by several other names in the
literature and commercial contexts:

Diethylene glycol formal[1][2][3][4]

1,3,6-Trioxacyclooctane[2][3][4][5]

Diglycol formal[2][3][4]

1,3,6-Trioxocin, tetrahydro-[2][3][4][5]

These synonyms often arise from older naming conventions or describe the compound in terms
of its constituent parts. For instance, "diethylene glycol formal" highlights its synthesis from
diethylene glycol and a formaldehyde source.

Molecular and Structural Formula:

e Molecular Formula: CsH1003[1][2]

e SMILES: C1COCOCCO1[2][3]

e InChl: INChl=1S/C5H1003/c1-3-7-5-8-4-2-6-1/h1-5H2[2][3][4]

The structure consists of an eight-membered ring containing five carbon atoms and three
oxygen atoms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1.1,3,6-Trioxocane CAS 1779-19-7|Research Chemical [benchchem.com]

e 2. americanelements.com [americanelements.com]

e 3.1,3,6-Trioxocane | C5H1003 | CID 15687 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 4.1,3,6-Trioxocane [webbook.nist.gov]

e 5. CAS Common Chemistry [commonchemistry.cas.org]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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